Cas no 1807132-94-0 (3-Chloromethyl-5-cyano-4-(trifluoromethoxy)phenylacetic acid)

• Product Name: 3-Chloromethyl-5-cyano-4-(trifluoromethoxy)phenylacetic acid
• CAS No: 1807132-94-0
• MF: C₁₁H₇ClF₃NO₃
• MW: 293.626392602921
• CID: 4980815
• Update Time: 2025-10-31

3-Chloromethyl-5-cyano-4-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-5-cyano-4-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C11H7ClF3NO3/c12-4-7-1-6(3-9(17)18)2-8(5-16)10(7)19-11(13,14)15/h1-2H,3-4H2,(H,17,18)
• InChI Key： WLUZAZRZAJSUHD-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C#N)=CC(CC(=O)O)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 2.7
• Topological Polar Surface Area: 70.3

Additional information on 3-Chloromethyl-5-cyano-4-(trifluoromethoxy)phenylacetic acid

3-Chloromethyl-5-cyano-4-(trifluoromethoxy)phenylacetic Acid (CAS No. 1807132-94-0): An Overview

3-Chloromethyl-5-cyano-4-(trifluoromethoxy)phenylacetic acid (CAS No. 1807132-94-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, applications, and recent research developments.

Chemical Structure and Properties: 3-Chloromethyl-5-cyano-4-(trifluoromethoxy)phenylacetic acid is characterized by its unique molecular structure, which includes a chloromethyl group, a cyano group, and a trifluoromethoxy substituent. The presence of these functional groups imparts distinct chemical properties to the molecule. The chloromethyl group enhances the reactivity of the compound, making it useful in various synthetic transformations. The cyano group contributes to the compound's stability and reactivity, while the trifluoromethoxy substituent provides enhanced lipophilicity and metabolic stability.

Synthesis Methods: The synthesis of 3-Chloromethyl-5-cyano-4-(trifluoromethoxy)phenylacetic acid has been extensively studied in recent years. One common approach involves the reaction of 4-trifluoromethoxybenzonitrile with chloromethyl acetate in the presence of a suitable catalyst. Another method involves the substitution of a bromo or iodo derivative with a cyano group followed by hydrolysis to form the carboxylic acid. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

Applications in Pharmaceutical Research: 3-Chloromethyl-5-cyano-4-(trifluoromethoxy)phenylacetic acid has garnered attention in pharmaceutical research due to its potential as a building block for drug discovery. The compound's unique structure makes it an attractive candidate for the development of novel therapeutic agents. Recent studies have explored its use in the synthesis of inhibitors targeting specific enzymes and receptors involved in various diseases. For instance, researchers have synthesized derivatives of this compound that exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy.

Biological Activity and Mechanism of Action: Preliminary biological studies have shown that 3-Chloromethyl-5-cyano-4-(trifluoromethoxy)phenylacetic acid and its derivatives possess promising biological activity. In vitro assays have demonstrated that these compounds can effectively inhibit the proliferation of cancer cells by interfering with key signaling pathways. Additionally, some derivatives have shown selective toxicity towards specific cancer cell lines, suggesting their potential as targeted therapies.

Clinical Trials and Future Prospects: While 3-Chloromethyl-5-cyano-4-(trifluoromethoxy)phenylacetic acid is still in the early stages of development, several derivatives are currently being evaluated in preclinical studies for their therapeutic potential. These studies aim to assess the safety, efficacy, and pharmacokinetics of these compounds in animal models. Positive results from these trials could pave the way for human clinical trials in the near future.

Conclusion: In summary, 3-Chloromethyl-5-cyano-4-(trifluoromethoxy)phenylacetic acid (CAS No. 1807132-94-0) is a promising compound with significant potential in pharmaceutical research and drug discovery. Its unique chemical structure and biological activity make it an attractive candidate for further investigation. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the development of innovative treatments for various diseases.